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Compound of Interest

Compound Name: 3-(Azidopropyl)triethoxysilane

Cat. No.: B1591837 Get Quote

Essential Safety and Handling Guide for 3-
(Azidopropyl)triethoxysilane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-(Azidopropyl)triethoxysilane (CAS No. 83315-69-9). It is

intended for researchers, scientists, and drug development professionals to ensure the safe

management of this chemical in a laboratory setting.

Chemical Identifier:

Name: 3-(Azidopropyl)triethoxysilane

CAS Number: 83315-69-9

Molecular Formula: C9H21N3O3Si[1]

Molecular Weight: 247.37 g/mol [1][2]

Hazard Identification and Classification
3-(Azidopropyl)triethoxysilane is a hazardous substance that requires careful handling. It is

classified as causing skin irritation and serious eye damage.[3] Like other organic azides, it

should be treated as potentially explosive, with sensitivity to shock, friction, and heat.[4][5]

Contact with strong acids may lead to the formation of toxic hydrazoic acid.[3]
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GHS Hazard Statements:

H315: Causes skin irritation[3]

H318: Causes serious eye damage[3]

May be harmful if swallowed or in contact with skin.[2]

Toxic if inhaled.[6]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory. The following table summarizes

the required PPE for various laboratory tasks involving 3-(Azidopropyl)triethoxysilane.
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Task Required PPE
Additional
Recommendations

Receiving and Unpacking
- Safety glasses- Nitrile gloves-

Lab coat

- Inspect the container for any

signs of damage or leakage in

a well-ventilated area.[5]

Weighing and Aliquoting

- Safety goggles or face shield-

Double-gloving (nitrile inner,

thicker nitrile or Silver Shield®

outer)- Flame-resistant lab

coat

- All work must be conducted in

a certified chemical fume hood.

[4]- Use anti-static weighing

boats and non-metal spatulas

(plastic or ceramic).[5]- A blast

shield is recommended,

especially when handling

larger quantities.[4][5]

Solution Preparation and

Handling

- Safety goggles- Double-

gloving (nitrile)- Lab coat

- Work within a chemical fume

hood.[5]- Avoid using

halogenated solvents.[5]- Do

not use ground glass joints,

which can create friction.[5]

Waste Disposal

- Safety goggles- Chemical-

resistant gloves (e.g., nitrile)-

Lab coat

- Handle all waste in a

designated and well-ventilated

area, preferably within a fume

hood.[5]

Spill Cleanup

- Safety goggles and face

shield- Chemical-resistant

gloves- Lab coat or chemical-

resistant apron- Respiratory

protection may be necessary

depending on the spill size.

- Have a spill kit appropriate for

azide-containing compounds

readily available.[5]

Operational Plan: Step-by-Step Handling Procedures
1. Receiving and Storage:

Upon receipt, inspect the container for damage in a well-ventilated area.
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Store the container in a cool, dry, well-ventilated place, away from heat, sparks, and open

flames.[3]

Store in sealed containers below 30°C.[3]

Incompatible materials to avoid include acids, alcohols, amines, moisture, oxidizing agents,

and peroxides.[3]

2. Preparation for Use:

Ensure that an emergency eyewash station, safety shower, and appropriate fire extinguisher

are accessible and operational.[4]

Set up all experimental work within a certified chemical fume hood.

Use a blast shield, particularly for reactions involving heating or larger quantities.[4]

3. Weighing and Transfer:

To minimize dust dispersal, if a scale cannot be placed inside the fume hood, tare a sealed

container, add the compound inside the hood, seal the container, and then weigh it outside.

[4]

Use non-metal spatulas to avoid friction and potential detonation.[5][7]

4. Solution Preparation:

Slowly add the solvent to the solid compound while inside the fume hood.[4]

Avoid heating the compound unless absolutely necessary and under strict temperature

control.[4][5]

Disposal Plan
Proper disposal of azide-containing waste is critical to prevent the formation of explosive metal

azides in plumbing.[5]

1. Waste Segregation:
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All materials contaminated with 3-(Azidopropyl)triethoxysilane (e.g., gloves, absorbent

pads, disposable labware) must be collected in a dedicated, clearly labeled, and sealed non-

metal hazardous waste container.[4][5]

2. Liquid Waste:

DO NOT pour azide-containing solutions down the drain.[5][8] This can lead to the formation

of highly explosive lead or copper azides in the pipes.[5][8]

Collect all aqueous waste in a designated, sealed, and labeled non-metal container.[5]

3. Solid Waste:

Collect all contaminated solid waste (e.g., pipette tips, weighing paper, gloves) in a separate,

sealed, and labeled plastic bag or container.[5]

4. Unused Compound:

Unwanted or excess 3-(Azidopropyl)triethoxysilane must be disposed of as hazardous

waste through your institution's environmental health and safety (EHS) office.[4]

Emergency Procedures
Skin Contact:

Immediately remove all contaminated clothing.

Wash the affected area with copious amounts of soap and water for at least 15 minutes.[4]

Seek immediate medical attention.[4]

Eye Contact:

Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[1]

Ingestion:

Never give anything by mouth to an unconscious person.
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Rinse mouth with water and consult a physician.[1]

Spills:

For small spills within a fume hood, wipe the area with absorbent pads, followed by a

thorough cleaning with soap and water.[4]

For larger spills, evacuate the laboratory and contact your institution's emergency services.

[4]
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Caption: Workflow for the safe handling of 3-(Azidopropyl)triethoxysilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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